Cas no 1807293-20-4 (Methyl 3-cyano-5-ethyl-2-nitrobenzoate)

• Product Name: Methyl 3-cyano-5-ethyl-2-nitrobenzoate
• CAS No: 1807293-20-4
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5009948
• Update Time: 2025-09-25

Methyl 3-cyano-5-ethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-ethyl-2-nitrobenzoate

• Inchi： 1S/C11H10N2O4/c1-3-7-4-8(6-12)10(13(15)16)9(5-7)11(14)17-2/h4-5H,3H2,1-2H3
• InChI Key： AXCHVMFUNKYVAQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C#N)=CC(=C1)CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-cyano-5-ethyl-2-nitrobenzoate

Comprehensive Overview of Methyl 3-cyano-5-ethyl-2-nitrobenzoate (CAS No. 1807293-20-4): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, Methyl 3-cyano-5-ethyl-2-nitrobenzoate (CAS No. 1807293-20-4) has emerged as a compound of significant interest across pharmaceutical and agrochemical research. This nitrobenzoate derivative combines a unique molecular architecture—featuring cyano, ethyl, and nitro functional groups—to enable versatile reactivity. Its structural complexity makes it a valuable intermediate in synthesizing bioactive molecules, particularly in developing crop protection agents and small-molecule drugs. Recent patent filings highlight its role in optimizing herbicide formulations, aligning with the global push for sustainable agriculture.

The compound’s methyl ester moiety enhances solubility in organic solvents, facilitating its use in multistep synthetic routes. Researchers are particularly drawn to its potential in heterocyclic compound synthesis, where the nitro group serves as a precursor for amine functionalities—a critical transformation in drug discovery. Analytical studies using HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates. As the demand for precision chemistry grows, this compound’s reproducibility in Pd-catalyzed cross-coupling reactions has garnered attention from contract manufacturing organizations (CMOs).

From an industrial perspective, Methyl 3-cyano-5-ethyl-2-nitrobenzoate addresses two key market drivers: process efficiency and structural diversity. Its electron-withdrawing groups enable selective functionalization, reducing byproduct formation in API manufacturing. Environmental considerations are also at play; newer green chemistry protocols utilize this compound in solvent-free mechanochemical reactions, minimizing waste. These advancements respond to search trends like "sustainable chemical synthesis 2024" and "high-yield nitroaromatic reactions", reflecting industry priorities.

Stability studies reveal that proper storage (-20°C under inert atmosphere) preserves the compound’s integrity, making it suitable for long-term research projects. While not classified as hazardous under standard protocols, handling guidelines emphasize PPE usage due to potential skin/eye irritation—a detail frequently queried in laboratory safety forums. The compound’s molecular weight (250.22 g/mol) and logP value (2.1) further inform formulation scientists developing lipophilic active ingredients.

Emerging applications in material science demonstrate this nitrobenzoate’s utility beyond life sciences. Its conjugated π-system shows promise in designing organic semiconductors, coinciding with rising searches for "nitroaromatic electronic materials". Such interdisciplinary potential positions CAS No. 1807293-20-4 as a compound bridging pharmaceutical innovation and advanced material development—topics dominating 2024’s scientific discourse.